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Compound of Interest

Compound Name: MCC-134

Cat. No.: B10825966

Welcome to the technical support center for the MCC-134 Thermocouple Measurement HAT.
This guide is designed for researchers, scientists, and drug development professionals to
ensure the highest accuracy in your temperature measurement experiments. Here you will find
troubleshooting advice and frequently asked questions to address common issues.

Frequently Asked Questions (FAQSs)

Q1: What are the primary sources of error in thermocouple measurements with the MCC-134?

Al: Several factors can contribute to measurement errors. These include noise, linearity and
offset errors from the analog-to-digital converter (ADC), inherent inaccuracies of the
thermocouple itself, and errors in the cold junction compensation (CJC).[1][2] The MCC-134 is
designed with a 24-bit ADC and other features to minimize noise, linearity, and offset errors.[1]
[2] However, environmental factors and setup can still significantly impact accuracy.

Q2: How does the MCC-134 handle Cold Junction Compensation (CJC)?

A2: The MCC-134 features three high-resolution cold-junction compensation (CJC) sensors.[3]
To improve accuracy and repeatability, especially in the variable thermal environment of a
Raspberry Pi, the MCC-134 was redesigned to use three thermistors placed strategically
around the two terminal blocks.[1][2] This design more accurately tracks temperature changes
at the cold junction.[1][2]

Q3: What thermocouple types are supported by the MCC-134?
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A3: The MCC-134 supports a wide range of software-selectable thermocouple types on a per-
channel basis, including J, K, R, S, T, N, E, and B.[4][3][5][6]

Q4: Can | use multiple MCC-134 HATs with a single Raspberry Pi?

A4: Yes, you can stack up to eight MCC DAQ HATSs, including the MCC-134, onto a single
Raspberry Pi.[4][7] Each board in the stack must be configured with a unique address using the
onboard jumpers.[4][8]

Q5: What is "open-thermocouple detection"?

A5: The MCC-134 is equipped with open-thermocouple detection (OTD) on all input channels.
[4][3] This feature allows you to monitor for broken or disconnected thermocouples, which is
crucial for data integrity.[4][3]

Troubleshooting Guide
Issue 1: Inaccurate or unstable readings.

This is a common issue that can be caused by several factors related to the thermal
environment.

o Cause: Temperature gradients across the MCC-134 board.
e Solution:

o Allow the device to warm up for at least 15 minutes before taking critical measurements.[9]
[10]

o Operate the MCC-134 in a stable temperature environment, away from heat sources that
cycle on and off.[1][2][4]

o Provide a steady, gentle airflow, for instance from a fan, to dissipate heat and reduce
temperature gradients.[1][2][4]

o Cause: Heat from the Raspberry Pi processor affecting the MCC-134.

e Solution:
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o Reduce the processing load on the Raspberry Pi. A fully loaded processor can run
significantly hotter.[1][2][4] For example, running a program on a single core can result in a
processor temperature that is approximately 20°C cooler than when all four cores are fully
loaded.[1][2]

o When stacking multiple HATs, position the MCC-134 farthest from the Raspberry Pi to
minimize heat exposure.[1][2][4]

Issue 2: Receiving a "Common Mode Error".

This error indicates that the voltage on one of the thermocouple inputs is outside the
acceptable range for the device.

o Cause: Ground loops or electrical noise, especially in industrial environments like electric
kilns.[11][12]

e Solution:

[e]

Ensure your thermocouple is not creating a ground loop. This can happen if you have
multiple grounded thermocouples or another system ground connection.[12]

o When attaching thermocouples to conductive surfaces, ensure the voltage difference
between any two thermocouple inputs remains within £0.8 V.[9][10] Using electrically
insulated thermocouples is recommended.[9][10]

o For high-noise environments, using shielded thermocouple wire can help.[11] In severe
cases, a thermocouple signal conditioner with a low-pass filter might be necessary.[11]

o If a thermocouple attached to a metal vessel gives a common mode error, try electrically
isolating it from the vessel using a thermally conductive, electrically isolated barrier like
Mylar tape.[13]

Issue 3: Software or library installation problems.
o Cause: Incorrect installation procedure or outdated system packages.

e Solution:
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o Follow the official installation instructions carefully, which typically involve updating your
Raspberry Pi's operating system, cloning the daghats library from GitHub, and running the
installation script.[14]

o If you encounter issues after installation, the MCC DAQ HAT Manager can be used to
update the EEPROM images on the board, which has been reported to solve some
problems.[14]

o Cause: "Too many files open” error during continuous operation.
e Solution:

o This may indicate an issue in the user's code where the device is repeatedly opened
without being closed. Structure your code to open the HATs once at the beginning of your
script, and then read the data in a loop.[15]

Data and Specifications

For quick reference, the following table summarizes key quantitative data for the MCC-134.

Specification Value

ADC Resolution 24 bits[4][3][7]

Number of Channels 4 differential thermocouple inputs[4][3]
Supported Thermocouple Types J,K, R, S, T, N, E, B[4][3][5][6]
Update Interval 1 second, minimum[4][3]
Recommended Warm-up Time 15 minutes[9][10]

0.8 V max between any CHx+ or — input and
Common Mode Voltage Range )
any other input[13]

Differential Input Voltage Range +78.125 mVI[9]

Experimental Protocols
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To achieve the most accurate and repeatable measurements with the MCC-134, follow this
experimental protocol:

e Hardware Setup:

o If using multiple HATs, configure a unique address for each MCC-134 using the onboard
jumpers (A0-A2). The base HAT should have no jumpers installed (address 0).[8]

o Position the MCC-134 as far as possible from the Raspberry Pi CPU in a stacked
configuration to minimize thermal influence.[1][2][4]

o Connect your thermocouples to the screw terminals, ensuring a secure connection.
e Environmental Control:

o Place the entire setup in a location with a stable ambient temperature. Avoid proximity to
vents, direct sunlight, or equipment that cycles on and off.[1][2][4]

o Establish a consistent, gentle airflow over the MCC-134 using a small fan to help dissipate
thermal gradients.[1][2][4]

o Software and Data Acquisition:
o Ensure the latest MCC DAQ HAT library is installed on your Raspberry Pi.

o Power on the Raspberry Pi and allow the MCC-134 to warm up for a minimum of 15
minutes before beginning data collection.[9][10]

o Minimize the CPU load on the Raspberry Pi during the experiment. Close unnecessary
applications and run your data acquisition script with a low process priority if possible.[1][2]

[4]
o In your code, select the correct thermocouple type for each channel.

o Implement a data logging loop with a minimum update interval of one second.

Logical Troubleshooting Workflow
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The following diagram illustrates a logical workflow for troubleshooting common measurement
inaccuracies with the MCC-134.
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Caption: Troubleshooting workflow for inaccurate MCC-134 measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10825966#best-practices-for-accurate-thermocouple-
measurements-with-the-mcc-134]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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